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Compound of Interest |

Compound Name: Mibefradil dihydrochloride hydrate
Cat. No.: B15578209
Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of stock solutions of Mibefradil dihydrochloride hydrate for research applications.

Introduction

Mibefradil is a calcium channel antagonist that is structurally and pharmacologically distinct
from other classical calcium channel blockers[1]. Its primary mechanism of action involves the
potent and selective blockade of low-voltage-activated (T-type) calcium channels over high-
voltage-activated (L-type) channels[1][2][3][4]. This activity leads to the relaxation of vascular
smooth muscle, causing vasodilation and a decrease in blood pressure[1][5]. Mibefradil has
been investigated for its therapeutic potential in hypertension and angina[1][2].

Recent research has uncovered additional mechanisms, including the inhibition of store-
operated Orai channels and the activation of the Phospholipase C (PLC) pathway, which
triggers calcium release from intracellular stores[6][7]. These diverse actions make Mibefradil a
valuable tool for studying calcium signaling pathways. Accurate and consistent preparation of
stock solutions is critical for obtaining reliable and reproducible experimental results.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Mibefradil

dihydrochloride hydrate.

Property Data Reference
568.55 g/mol (anhydrous
basis). Note: Batch-specific

Molecular Weight molecular weight may vary due  [8][9]
to hydration and should be
used for calculations.

CAS Number 116666-63-8 [3][8]

Appearance White powder [819]
Up to 50 mM (~28.4 mg/mL).

- Higher concentrations (up to

Solubility (Water) ] [3][10]
150 mg/mL) may be achieved
with sonication.
Up to 100 mM (~56.9 mg/mL).

Solubility (DMSO) Sonication may be required to [3][10]
fully dissolve.

Solubility (Ethanol) Insoluble [819]

] Store desiccated at room

Storage (Solid) [8]
temperature.
Aliquot and store at -20°C for

) up to 1 month or -80°C for up
Storage (Stock Solution) [3][8][10]

to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Stock Solution Preparation

This protocol provides instructions for preparing high-concentration stock solutions of
Mibefradil dihydrochloride hydrate in DMSO or water.
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3.1. Materials and Equipment

Mibefradil dihydrochloride hydrate powder

e Anhydrous Dimethyl sulfoxide (DMSO)

o Nuclease-free water

o Calibrated analytical balance

» Sterile microcentrifuge tubes or vials

» Pipettors and sterile pipette tips

o \ortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

Mibefradil dihydrochloride is classified as an acute oral toxicant (GHS07 Hazard pictogram)

[8l.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

3.3. Step-by-Step Protocol

3.3.1. Calculating the Required Mass

To prepare a stock solution of a specific concentration, use the following formula. Always use
the batch-specific molecular weight (MW) provided on the product's certificate of analysis for
the most accurate results.
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

Example: To prepare 1 mL of a 100 mM stock solution in DMSO using a MW of 568.56 g/mol :
Mass (mg) = 100 mM x 1 mL x 0.56856 mg/mmol = 56.86 mg

3.3.2. Solution Preparation

Weighing: Carefully weigh the calculated amount of Mibefradil dihydrochloride hydrate
powder using an analytical balance and place it into a sterile vial.

Solvent Addition: Add the calculated volume of the desired solvent (e.g., DMSO or water) to
the vial containing the powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the
compound.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a
water bath for 5-10 minutes until the solution is clear[10].

Sterilization (for aqueous solutions): If preparing an aqueous stock solution for use in cell
culture, it is advisable to sterilize it by passing it through a 0.22 um syringe filter after
dissolution[10].

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, divide the
stock solution into smaller, single-use aliquots in sterile tubes[10]. Store the aliquots at -20°C
for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months)[10].
Keep solutions protected from moisture[10].

Usage: Before use, thaw the aliquot at room temperature and ensure the compound is fully
dissolved before adding it to your experimental medium][3].

Visualization of Mibefradil's Mechanism of Action

Mibefradil primarily blocks extracellular calcium influx through T-type calcium channels.
However, it also affects intracellular calcium signaling by activating the Phospholipase C (PLC)
pathway, leading to calcium release from the endoplasmic reticulum (ER) and subsequent
store-operated calcium entry (SOCE)[7][11].
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Caption: Mibefradil's dual mechanism on calcium signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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